(Z)-8-(4-methoxybenzyl)-2-(3,4,5-trimethoxybenzylidene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-8-[(4-methoxyphenyl)methyl]-2-[(3,4,5-trimethoxyphenyl)methylidene]-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C28H27NO7/c1-31-19-7-5-17(6-8-19)14-29-15-21-22(35-16-29)10-9-20-26(30)23(36-27(20)21)11-18-12-24(32-2)28(34-4)25(13-18)33-3/h5-13H,14-16H2,1-4H3/b23-11-
• InChI Key: QXNQIALQHHSYGC-KSEXSDGBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC3=C(C=CC4=C3OC(=CC5=CC(=C(C(=C5)OC)OC)OC)C4=O)OC2
• Isomeric SMILES: COC1=CC=C(C=C1)CN2CC3=C(C=CC4=C3O/C(=C\C5=CC(=C(C(=C5)OC)OC)OC)/C4=O)OC2
• Molecular Formula: C28H27NO7
• Molecular Weight: 489.5 g/mol

Description

The compound is a heterocyclic derivative that appears to be closely related to the compounds discussed in the provided papers. While the exact compound is not directly mentioned, the papers provide insights into similar compounds, which can help infer some of the characteristics of the compound of interest.

Synthesis Analysis

The synthesis of related heterocyclic compounds involves palladium-catalyzed oxidative cyclization-methoxycarbonylation, as seen in the synthesis of (Z)-4-(carbomethoxymethylene)-2-(4-fluorophenyl)-4H-benzo[d][1,3]oxazine . This method could potentially be adapted for the synthesis of the compound , considering the structural similarities. The yield of such reactions can vary, with an isolated yield of 68% reported for the compound in paper .

Molecular Structure Analysis

The molecular structure of related compounds has been established using various spectroscopic techniques, including IR, 1H-NMR, 13C-NMR, and MS spectrometry, as well as elemental analysis . The Z configuration around the double bond is a critical feature that can be confirmed through 2D NOESY experiments . These techniques would likely be applicable in analyzing the molecular structure of the compound of interest.

Chemical Reactions Analysis

Related compounds exhibit interesting chemical behavior, such as the rapid conversion of DIMBOA into MBOA, an auxin-inhibiting substance, in the presence of acetic anhydride at room temperature . This suggests that the compound of interest may also undergo similar transformations or participate in biochemical interactions, potentially influencing plant growth or phototropism.

Physical and Chemical Properties Analysis

While the physical and chemical properties of the specific compound are not detailed in the provided papers, the properties of similar compounds can be inferred. For instance, the solubility, melting point, and stability of the compound could be similar to those of the compounds studied in the papers . The presence of multiple methoxy groups in the compound suggests it might have a certain degree of lipophilicity, which could affect its solubility in organic solvents.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Novel Derivatives : A study by Saito et al. (1997) involved synthesizing novel compounds as models for saframycins, indicating a potential application in developing new chemical entities for therapeutic purposes (Saito et al., 1997).
• Bio-Based Benzoxazine Monomers : Research by Wang et al. (2012) on fully bio-based benzoxazine monomers, including similar structures, highlights their application in sustainable material synthesis (Wang et al., 2012).
• Structural Analysis : Xie et al. (2003) conducted structural and spectroscopic studies on related compounds, which is crucial for understanding their chemical behavior and potential applications (Xie et al., 2003).

Biological and Pharmacological Studies

• Antimicrobial Activity : Habib et al. (2013) synthesized novel quinazolinone derivatives, including structures similar to the compound , exploring their antimicrobial activity (Habib et al., 2013).
• Anticonvulsant Potential : A study by Firdaus et al. (2018) on benzothiazolotriazine derivatives, related to the compound of interest, evaluated their anticonvulsant potential, suggesting possible therapeutic applications in neurology (Firdaus et al., 2018).
• Phosphodiesterase Type 4 Inhibitors : Research by Raboisson et al. (2003) investigated pyrazolo[1,5-a]-1,3,5-triazines as phosphodiesterase type 4 inhibitors, indicating potential applications in inflammatory and other diseases (Raboisson et al., 2003).

Material Science Applications

• Ceria Recovery from Thermal Decomposition : Veranitisagul et al. (2011) demonstrated the recovery of nano-structured ceria from benzoxazine dimer complexes, which is relevant in material science and catalysis (Veranitisagul et al., 2011).
• Synthesis of Bio-Based Polybenzoxazines : The study of benzoxazines for copolymerization, as explored by Wang et al. (2012), suggests potential in developing new polymers and materials (Wang et al., 2012).

Environmental and Ecological Implications

• Allelochemicals in Agriculture : Research by Macias et al. (2006, 2009) on benzoxazinones, similar to the compound , reveals their role as allelochemicals in agriculture, with implications for crop protection and pest management (Macias et al., 2006) (Macias et al., 2009).